Cas no 58458-14-3 (2-Amino-3-(trifluoromethyl)benzonitrile)

2-Amino-3-(trifluoromethyl)benzonitrile structure
58458-14-3 structure
Product Name:2-Amino-3-(trifluoromethyl)benzonitrile
CAS No:58458-14-3
MF:C8H5F3N2
MW:186.133911848068
MDL:MFCD04972665
CID:57271
PubChem ID:73868
Update Time:2025-04-18

2-Amino-3-(trifluoromethyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-Amino-3-(trifluoromethyl)benzonitrile
    • 2-Amino-3-trifluoromethylbenzonitrile
    • AC-2319
    • DTXSID10933370
    • 2-amino-3-trifluoromethyl-benzonitrile
    • A8273
    • CS-0099431
    • 2-cyano-6-trifluoromethylaniline
    • J-507807
    • MFCD04972665
    • 2-amino-3-(trifluoromethyl)-benzonitrile
    • Benzonitrile, 2-amino-3-(trifluoromethyl)-
    • AM62037
    • SCHEMBL3657863
    • AKOS005256313
    • FT-0647560
    • EINECS 216-047-7
    • 58458-14-3
    • PS-8482
    • CL8138
    • DB-010923
    • doi:10.14272/UHOSMRSMWHLHJO-UHFFFAOYSA-N.1
    • DTXCID401362039
    • MDL： MFCD04972665
    • Inchi： 1S/C8H5F3N2/c9-8(10,11)6-3-1-2-5(4-12)7(6)13/h1-3H,13H2
    • InChI Key： UHOSMRSMWHLHJO-UHFFFAOYSA-N
    • SMILES： FC(C1C=CC=C(C#N)C=1N)(F)F

Computed Properties

  • Exact Mass: 186.04000
  • Monoisotopic Mass: 186.04048265g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 227
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 49.8Ų

Experimental Properties

  • Density: 1.37
  • Melting Point: 62-65 ºC
  • Boiling Point: 263.9°Cat760mmHg
  • Flash Point: 113.4°C
  • Refractive Index: 1.499
  • PSA: 49.81000
  • LogP: 2.74048

2-Amino-3-(trifluoromethyl)benzonitrile Security Information

  • Hazard Statement： Irritant
  • Hazardous Material transportation number：UN 3439
  • Hazard Category Code： 20/21/22-36/37/38
  • Safety Instruction： S26; S36/37/39
  • Hazardous Material Identification： Xi
  • Safety Term：S26-S36/37/39
  • Risk Phrases：R20/21/22

2-Amino-3-(trifluoromethyl)benzonitrile Customs Data

  • HS CODE：2926909090
  • Customs Data：

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

2-Amino-3-(trifluoromethyl)benzonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
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Chemenu
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Apollo Scientific
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Apollo Scientific
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Apollo Scientific
PC2036-100g
2-Amino-3-(trifluoromethyl)benzonitrile
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SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
A860072-1g
2-Amino-3-Trifluoromethylbenzonitrile
 58458-14-3 ≥97%
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 ￥268.00 2022-09-03
abcr
AB148395-5 g
2-Amino-3-(trifluoromethyl)benzonitrile, 98%; .
 58458-14-3 98%
5g
 €54.80 2023-05-09

2-Amino-3-(trifluoromethyl)benzonitrile Production Method

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